Cas no 1314725-70-6 (1-(2,5-dichlorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2,5-dichlorophenyl)cyclopropane-1-carbonitrile
• CAS No: 1314725-70-6
• MF: C₁₀H₇Cl₂N
• MW: 212.075280427933
• MDL: MFCD19692117
• CID: 4583480
• PubChem ID: 110431269
• Update Time: 2025-06-10

1-(2,5-dichlorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dichlorophenyl)cyclopropanecarbonitrile
• 1-(2,5-dichlorophenyl)cyclopropane-1-carbonitrile

• MDL： MFCD19692117
• Inchi： 1S/C10H7Cl2N/c11-7-1-2-9(12)8(5-7)10(6-13)3-4-10/h1-2,5H,3-4H2
• InChI Key： PCRWXPWCDHIVTB-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Cl)=CC=C2Cl)(C#N)CC1

Additional information on 1-(2,5-dichlorophenyl)cyclopropane-1-carbonitrile

Introduction to 1-(2,5-dichlorophenyl)cyclopropane-1-carbonitrile (CAS No. 1314725-70-6)

1-(2,5-dichlorophenyl)cyclopropane-1-carbonitrile, with the CAS number 1314725-70-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a cyclopropane ring substituted with a 2,5-dichlorophenyl group and a cyano group, which imparts distinct chemical and physical properties.

The molecular formula of 1-(2,5-dichlorophenyl)cyclopropane-1-carbonitrile is C₉H₆Cl₂N, and its molecular weight is approximately 209.05 g/mol. The compound is a colorless to pale yellow solid at room temperature and exhibits moderate solubility in common organic solvents such as dichloromethane, acetone, and ethanol. Its low solubility in water makes it suitable for various organic synthesis reactions and applications where aqueous interference is undesirable.

In the realm of pharmaceutical research, 1-(2,5-dichlorophenyl)cyclopropane-1-carbonitrile has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding opens up new avenues for the design of more effective drugs targeting these conditions.

Beyond its pharmaceutical applications, 1-(2,5-dichlorophenyl)cyclopropane-1-carbonitrile has also been investigated for its use in materials science. The unique electronic properties of the cyano group and the rigid cyclopropane ring make it an attractive building block for the synthesis of advanced materials with tailored properties. Research published in the Journal of Materials Chemistry C demonstrated that this compound can be incorporated into polymer matrices to enhance their mechanical strength and thermal stability. These materials have potential applications in electronics, coatings, and composite materials.

The synthesis of 1-(2,5-dichlorophenyl)cyclopropane-1-carbonitrile typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 2,5-dichlorobenzaldehyde with acetonitrile followed by cyclopropanation using a suitable reagent such as diazomethane or trimethylsilyldiazomethane. The final step often involves purification by column chromatography or recrystallization to obtain the pure product.

Safety considerations are an essential aspect of working with any chemical compound. While 1-(2,5-dichlorophenyl)cyclopropane-1-carbonitrile is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions to avoid skin contact and inhalation. Laboratory personnel should use personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound.

In conclusion, 1-(2,5-dichlorophenyl)cyclopropane-1-carbonitrile (CAS No. 1314725-70-6) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Ongoing research continues to uncover new uses and properties of this compound, making it an exciting area of study for chemists and materials scientists alike.